Cas no 6417-85-2 (Fluorescein Potassium)

• Product Name: Fluorescein Potassium
• CAS No: 6417-85-2
• MF: C₂₀H₁₀K₂O₅
• MW: 408.48700761795
• CID: 504218
• PubChem ID: 87569838
• Update Time: 2026-04-29

Fluorescein Potassium Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-, potassium salt (1:2)
• dipotassium,3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate
• URANINE K
• Acid Yellow 73
• Fluorescein dipotassium
• fluorescein dipotassium salt
• Uranine K Salt
• Fluorescein Potassium Salt
• Fluorescein,dipotassium salt (8CI)
• Fluorescein, potassium deriv., potassium salt (7CI)
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-, dipotassiumsalt (9CI)
• 12417 Yellow
• C.I. 45350 dipotassium salt
• D and C Yellow No. 9
• Japan Yellow 202(2)
• Uranin K
• Fluorescein Potassium

• MDL： MFCD00068316
• Inchi： 1S/C20H12O5.2K/c21-11-5-7-15-17(9-11)24-18-10-12(22)6-8-16(18)20(15)14-4-2-1-3-13(14)19(23)25-20;;/h1-10,21-22H;;/q;2*+1/p-2

Computed Properties

• Exact Mass: 407.98000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 522
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 93.40000
• LogP: 3.07210

Fluorescein Potassium Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans